Cas no 2228934-96-9 (4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol)

• Product Name: 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol
• CAS No: 2228934-96-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5600159
• PubChem ID: 165659660
• Update Time: 2025-10-23

4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1856226
• 2228934-96-9
• 4-(2-aminocyclopropyl)-2,6-dimethoxyphenol
• 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol

• Inchi： 1S/C11H15NO3/c1-14-9-3-6(7-5-8(7)12)4-10(15-2)11(9)13/h3-4,7-8,13H,5,12H2,1-2H3
• InChI Key： BPSLAKCEVNYNSS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1CC1N)OC)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol

Introduction to 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol (CAS No. 2228934-96-9)

4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol, identified by its CAS number 2228934-96-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both aromatic and heterocyclic functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol incorporates a phenolic ring substituted with two methoxy groups at the 2- and 6-positions, further modified by an aminocyclopropyl side chain. Such structural features are often exploited in the design of bioactive molecules due to their ability to interact with biological targets in a precise manner.

The significance of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol lies in its potential applications as a lead compound or intermediate in the development of novel therapeutic agents. The presence of both electron-donating methoxy groups and an amino-substituted cyclopropyl ring suggests that this molecule may exhibit a range of pharmacological properties, including antioxidant, anti-inflammatory, or antimicrobial activities. These properties are particularly relevant in the context of contemporary medical research, where there is an increasing demand for compounds that can modulate complex biological pathways without significant side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol with various biological targets with high accuracy. For instance, studies have indicated that this compound may interact with enzymes involved in metabolic pathways or receptors mediating neurotransmitter activity. Such interactions could be leveraged to develop treatments for metabolic disorders or neurological conditions, respectively. The dimethoxyphenol moiety is particularly noteworthy, as it is known to enhance solubility and bioavailability while maintaining strong binding affinity to biological targets.

In vitro studies have begun to elucidate the mechanistic basis of the potential bioactivities of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol. Preliminary results suggest that this compound may inhibit the activity of certain kinases or modulate the expression of genes associated with inflammation. These findings are particularly exciting given the well-documented role of kinases in cancer progression and inflammation in chronic diseases such as rheumatoid arthritis. The aminocyclopropyl group, while less commonly studied compared to other heterocycles like piperazine or pyrrole, has shown promise as a scaffold for developing small-molecule inhibitors due to its rigid three-membered ring structure, which can optimize binding interactions.

The synthesis of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol represents a significant challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences requiring careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, reducing both cost and environmental impact. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the phenolic core efficiently, while nucleophilic substitution reactions have been optimized for introducing the aminocyclopropyl group.

The pharmacokinetic profile of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol is another critical aspect that has been extensively studied. Initial pharmacokinetic assessments indicate that this compound exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These properties are advantageous for developing drugs intended for systemic use, as they ensure that sufficient levels of the active compound reach target tissues over an extended period. Additionally, preliminary toxicology studies have shown no significant adverse effects at therapeutic doses, suggesting that further development may be warranted.

The potential therapeutic applications of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol are diverse and span multiple disease areas. In oncology research, this compound has been hypothesized to act as a dual inhibitor of specific kinases implicated in tumor growth and metastasis. Similarly, in neurology research, its ability to modulate neurotransmitter receptors may make it useful for treating conditions such as Parkinson’s disease or Alzheimer’s disease. Furthermore, its anti-inflammatory properties could translate into therapeutic benefits for autoimmune diseases like multiple sclerosis or psoriasis.

The role of 4-(2-Aminocyclopropyl)-2,6-dimethoxyphenol in drug discovery is further underscored by its compatibility with modern bioprinting technologies used in tissue engineering and regenerative medicine. Researchers have explored its use as a signaling molecule that can guide stem cell differentiation into specific cell types needed for tissue repair. This application represents an exciting frontier in regenerative medicine research but requires additional validation through rigorous preclinical studies.

As our understanding of molecular interactions continues to evolve at an unprecedented pace thanks to advancements like CRISPR gene editing and single-cell sequencing technologies, 4-(2-Aminocyclopropyl)-2, 6-dimethoxyphenol will likely play an increasingly important role in drug development pipelines across academia and industry alike.* Its unique structural features offer opportunities for innovation that could lead to breakthroughs in treating some* *of today’s most challenging diseases.*